N-benzyl-4-ethoxy-3-methylbenzenesulfonamide

• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: N-benzyl-4-ethoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO3S/c1-3-20-16-10-9-15(11-13(16)2)21(18,19)17-12-14-7-5-4-6-8-14/h4-11,17H,3,12H2,1-2H3
• InChI Key: FZPCTIHOCPLLOG-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=CC=C2)C

Description

N-benzyl-4-ethoxy-3-methylbenzenesulfonamide, also known as BEMT, is a sulfonamide compound that has been widely used in scientific research for its unique properties. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Scientific Research Applications

N-benzyl-4-ethoxy-3-methylbenzenesulfonamide has been widely used in scientific research for its unique properties. It has been used as a ligand in the development of new drugs, as well as a tool for studying the mechanism of action of various biological processes. N-benzyl-4-ethoxy-3-methylbenzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in various physiological processes such as acid-base balance and respiration. N-benzyl-4-ethoxy-3-methylbenzenesulfonamide has also been used to study the role of carbonic anhydrase in cancer and other diseases.

Mechanism of Action

N-benzyl-4-ethoxy-3-methylbenzenesulfonamide inhibits the activity of carbonic anhydrase by binding to the active site of the enzyme. This binding prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate, which is essential for maintaining acid-base balance in the body. N-benzyl-4-ethoxy-3-methylbenzenesulfonamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Physiological and biochemical effects:
N-benzyl-4-ethoxy-3-methylbenzenesulfonamide has been shown to have various physiological and biochemical effects. It has been shown to reduce blood pressure in hypertensive rats, as well as improve insulin sensitivity in diabetic rats. N-benzyl-4-ethoxy-3-methylbenzenesulfonamide has also been shown to reduce the production of inflammatory cytokines in macrophages, which play a key role in the immune response.

Advantages and Limitations for Lab Experiments

N-benzyl-4-ethoxy-3-methylbenzenesulfonamide has several advantages for use in lab experiments. It is a highly specific inhibitor of carbonic anhydrase, which makes it useful for studying the role of this enzyme in various physiological processes. N-benzyl-4-ethoxy-3-methylbenzenesulfonamide is also stable and easy to handle, which makes it a convenient tool for researchers. However, N-benzyl-4-ethoxy-3-methylbenzenesulfonamide has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-benzyl-4-ethoxy-3-methylbenzenesulfonamide. One area of interest is the development of new drugs based on the structure of N-benzyl-4-ethoxy-3-methylbenzenesulfonamide. Another area of interest is the study of the role of carbonic anhydrase in various diseases, including cancer and neurological disorders. Additionally, the development of new methods for synthesizing N-benzyl-4-ethoxy-3-methylbenzenesulfonamide and other sulfonamide compounds could lead to new discoveries in the field of medicinal chemistry.
Conclusion:
In conclusion, N-benzyl-4-ethoxy-3-methylbenzenesulfonamide, or N-benzyl-4-ethoxy-3-methylbenzenesulfonamide, is a sulfonamide compound that has been widely used in scientific research for its unique properties. N-benzyl-4-ethoxy-3-methylbenzenesulfonamide is synthesized using a specific method and has been extensively studied for its mechanism of action, physiological and biochemical effects, advantages, and limitations in lab experiments. Future research on N-benzyl-4-ethoxy-3-methylbenzenesulfonamide could lead to new discoveries in the field of medicinal chemistry and the study of various diseases.

Synthesis Methods

N-benzyl-4-ethoxy-3-methylbenzenesulfonamide is synthesized using a specific method that involves the reaction of 4-ethoxy-3-methylbenzenesulfonyl chloride with benzylamine. This reaction produces N-benzyl-4-ethoxy-3-methylbenzenesulfonamide as a white crystalline solid with a melting point of 123-125°C. The purity of N-benzyl-4-ethoxy-3-methylbenzenesulfonamide can be determined using various analytical techniques such as HPLC and NMR.